Cas no 851802-75-0 (2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(3-methoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(3-methoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851802-75-0
• Molecular Formula: C₁₈H₁₆ClFN₂O₂S
• Molecular Weight: 378.848245620728
• CID: 6068030
• PubChem ID: 5206947

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(3-methoxybenzoyl)-4,5-dihydro-1H-imidazole Properties

Names and Identifiers

• 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(3-methoxybenzoyl)-4,5-dihydro-1H-imidazole
• (2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-methoxyphenyl)methanone
• Methanone, [2-[[(2-chloro-6-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](3-methoxyphenyl)-
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(3-methoxybenzoyl)-4,5-dihydro-1H-imidazole
• AKOS024588928
• [2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3-methoxyphenyl)methanone
• F0630-0844
• 851802-75-0

• InChIKey： RMBQPMKFCIFKIQ-UHFFFAOYSA-N
• Inchi： 1S/C18H16ClFN2O2S/c1-24-13-5-2-4-12(10-13)17(23)22-9-8-21-18(22)25-11-14-15(19)6-3-7-16(14)20/h2-7,10H,8-9,11H2,1H3
• SMILES： C(N1C(SCC2=C(F)C=CC=C2Cl)=NCC1)(C1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 378.0605048g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 378.0605048g/mol
• Heavy Atom Count: 25
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Boiling Point: 511.5±60.0 °C(Predicted)
• pka: 1.48±0.60(Predicted)
• Density: 1.34±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives